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Compound of Interest

Compound Name: Octacosane-d58

Cat. No.: B097361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise and precise determination of the molecular weight of

Octacosane-d58, a deuterated analog of octacosane. The information herein is foundational

for researchers utilizing this stable isotope-labeled compound in various applications, including

metabolic studies, pharmacokinetic analysis, and as an internal standard in mass

spectrometry-based quantification.

Chemical Identity and Formula
Octacosane-d58 is a saturated hydrocarbon in which all 58 hydrogen atoms of octacosane

have been replaced with deuterium atoms. This isotopic substitution is critical for its use as a

tracer and internal standard.

Compound Name Chemical Formula

Octacosane-d58 C₂₈D₅₈

Determination of Molecular Weight
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For Octacosane-d58, this calculation involves the atomic weights of carbon and the heavy

isotope of hydrogen, deuterium (D or ²H).
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Atomic Weights of Constituent Elements
The precise atomic weights of carbon and deuterium are essential for an accurate molecular

weight calculation.

Element Isotope Atomic Weight (Da)

Carbon ¹²C (natural abundance) 12.011

Hydrogen ²H (Deuterium) 2.0141017926[1]

Calculation Protocol
The molecular weight of Octacosane-d58 (C₂₈D₅₈) is calculated as follows:

(Number of Carbon atoms × Atomic weight of Carbon) + (Number of Deuterium atoms × Atomic

weight of Deuterium)

= (28 × 12.011) + (58 × 2.0141017926)

= 336.308 + 116.8179039708

= 453.1259039708 Da

For practical laboratory use, the molecular weight is often rounded to two decimal places.

Summary of Quantitative Data
The key quantitative data for Octacosane-d58 is summarized below for easy reference.

Parameter Value

Molecular Formula C₂₈D₅₈[2][3][4]

Calculated Molecular Weight 453.1259 Da

Commonly Cited Molecular Weight 453.12[2]

Logical Workflow for Molecular Weight Calculation
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The following diagram illustrates the straightforward process of calculating the molecular weight

of Octacosane-d58.

Identify Molecular Formula
C₂₈D₅₈

Determine Atomic Weights
C = 12.011 Da
D = 2.0141 Da

Step 1

Calculate Contribution of Carbon
28 * 12.011 = 336.308 Da

Step 2a

Calculate Contribution of Deuterium
58 * 2.0141 = 116.8178 Da

Step 2b

Sum Contributions
336.308 + 116.8178

Step 3 Step 3

Final Molecular Weight
453.1258 Da

Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.scbt.com/p/octacosane-d58-16416-33-4
https://www.guidechem.com/encyclopedia/n-octacosane-d58-dic354891.html
https://www.medchemexpress.com/octacosane-d58.html
https://www.benchchem.com/product/b097361#what-is-the-molecular-weight-of-octacosane-d58
https://www.benchchem.com/product/b097361#what-is-the-molecular-weight-of-octacosane-d58
https://www.benchchem.com/product/b097361#what-is-the-molecular-weight-of-octacosane-d58
https://www.benchchem.com/product/b097361#what-is-the-molecular-weight-of-octacosane-d58
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b097361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

